Cas no 35344-93-5 (methyl 4-formyl-1H-pyrazole-5-carboxylate)
Methyl 4-formyl-1H-pyrazole-5-carboxylate is a versatile heterocyclic building block with applications in pharmaceutical and agrochemical synthesis. Its structure combines a reactive formyl group and an ester functionality, enabling diverse derivatization pathways. The pyrazole core offers stability and compatibility with further functionalization, making it valuable for constructing complex molecules. The methyl ester enhances solubility and facilitates coupling reactions, while the aldehyde group allows for condensation or nucleophilic addition. This compound is particularly useful in medicinal chemistry for designing bioactive scaffolds. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
35344-93-5 structure
Product Name:methyl 4-formyl-1H-pyrazole-5-carboxylate
CAS No:35344-93-5
MF:C6H6N2O3
MW:154.12344121933
CID:1068699
PubChem ID:52644169
Update Time:2025-10-29
methyl 4-formyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 4-formyl-1H-Pyrazole-3-carboxylic acid methyl ester
- METHYL 4-FORMYL-1H-PYRAZOLE-3-CARBOXYLATE
- Methyl 4-formyl-1H-pyrazole-5-carboxylate
- 2-Propenoic acid, 3-phenyl-, 4-formylphenyl ester
- 4-formyl cinnamate
- 4-formyl-1(2)H-pyrazole-3-carboxylic acid methyl ester
- AC1LDX6X
- CBDivE_001503
- CTK3C9074
- SY355932
- methyl 4-formyl-1H-pyrazole-3-carboxylate(SALTDATA: FREE)
- CS-0255469
- EN300-1702981
- DB-172289
- SCHEMBL21518874
- MFCD16039772
- Z1235968029
- SCHEMBL23803901
- 35344-93-5
- AKOS015921402
- ALBB-016368
- STL163924
- G21094
- Methyl4-formyl-1H-pyrazole-3-carboxylate
- 1H-pyrazole-5-carboxylic acid, 4-formyl-, methyl ester
- AKOS005747200
- LS-05084
- methyl 4-formyl-1H-pyrazole-5-carboxylate
-
- MDL： MFCD19103345
- Inchi： 1S/C6H6N2O3/c1-11-6(10)5-4(3-9)2-7-8-5/h2-3H,1H3,(H,7,8)
- InChI Key： BAJJMGRQZURDLB-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C=O)C=NN1)=O
Computed Properties
- Exact Mass: 154.03788
- Monoisotopic Mass: 154.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 72.05
methyl 4-formyl-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M571375-50mg |
methyl 4-formyl-1H-pyrazole-5-carboxylate |
35344-93-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M571375-100mg |
methyl 4-formyl-1H-pyrazole-5-carboxylate |
35344-93-5 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M571375-500mg |
methyl 4-formyl-1H-pyrazole-5-carboxylate |
35344-93-5 | 500mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM276167-1g |
Methyl 4-formyl-1H-pyrazole-3-carboxylate |
35344-93-5 | 95% | 1g |
$439 | 2023-02-02 | |
| abcr | AB294459-250 mg |
Methyl 4-formyl-1H-pyrazole-3-carboxylate; 95% |
35344-93-5 | 250MG |
€199.00 | 2022-03-25 | ||
| abcr | AB294459-1 g |
Methyl 4-formyl-1H-pyrazole-3-carboxylate; 95% |
35344-93-5 | 1g |
€356.30 | 2022-03-25 | ||
| ChemScence | CS-0255469-100mg |
Methyl 4-formyl-1H-pyrazole-3-carboxylate |
35344-93-5 | 100mg |
$226.0 | 2022-04-27 | ||
| ChemScence | CS-0255469-250mg |
Methyl 4-formyl-1H-pyrazole-3-carboxylate |
35344-93-5 | 250mg |
$256.0 | 2022-04-27 | ||
| ChemScence | CS-0255469-500mg |
Methyl 4-formyl-1H-pyrazole-3-carboxylate |
35344-93-5 | 500mg |
$287.0 | 2022-04-27 | ||
| ChemScence | CS-0255469-1g |
Methyl 4-formyl-1H-pyrazole-3-carboxylate |
35344-93-5 | 1g |
$316.0 | 2022-04-27 |
methyl 4-formyl-1H-pyrazole-5-carboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
35344-93-5 (methyl 4-formyl-1H-pyrazole-5-carboxylate) Related Products
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